2-Amino-4-chlorobenzothiazole hydrobromide
Cat. No. B1330048
CAS RN:
27058-83-9
M. Wt: 265.56 g/mol
InChI Key: DXXACNSRSDYMOR-UHFFFAOYSA-N
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Overview
Description
2-Amino-4-chlorobenzothiazole hydrobromide (ACBT-HBr) is an organic compound consisting of an amine group, a chlorine atom, a benzothiazole ring, and a hydrobromide anion. It is a white, odorless powder and has a melting point of 178-180°C. ACBT-HBr is primarily used in scientific research and laboratory experiments due to its unique properties. It is also used in the synthesis of pharmaceuticals and other organic compounds.
Scientific Research Applications
Corrosion Inhibition
- Adsorption Behavior and Corrosion Inhibition : 2-Amino-4-chlorobenzothiazole has been investigated for its inhibitory effects on the corrosion of metals. In a study by Sayın, Jafari, and Mohsenifar (2016), its application in protecting carbon steel in acidic environments was demonstrated, showcasing its potential as a corrosion inhibitor. It was found to be effective in reducing the corrosion rate, suggesting its practical application in industrial settings where metal corrosion is a concern (Sayın, Jafari, & Mohsenifar, 2016).
- Inhibition in H2SO4 Solution : Another study by Chen (2020) highlighted the efficiency of 2-Amino-4-chlorobenzothiazole as a corrosion inhibitor for X65 steel in sulfuric acid. The research showed significant inhibition efficiency, further validating its use in industrial applications (Chen, 2020).
Antibacterial Properties
- Antibacterial Zn(II) Compounds : Mahmood-ul-hassan, Chohan, and Supuran (2002) explored the antibacterial properties of 2-Amino-4-chlorobenzothiazole through its conversion into Zn(II) chelates. These compounds demonstrated significant antibacterial activity against various bacterial species, indicating the potential of 2-Amino-4-chlorobenzothiazole in the development of antibacterial agents (Mahmood-ul-hassan, Chohan, & Supuran, 2002).
Synthesis of Compounds
- Hantzsch-Based Synthesis : Facchinetti et al. (2015) described a solvent-free protocol for the synthesis of various compounds, including those containing 2-Amino-4-chlorobenzothiazole. This research underscores its role in facilitating the eco-friendly synthesis of important compounds (Facchinetti et al., 2015).
Safety and Hazards
properties
IUPAC Name |
4-chloro-1,3-benzothiazol-2-amine;hydrobromide |
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InChI |
InChI=1S/C7H5ClN2S.BrH/c8-4-2-1-3-5-6(4)10-7(9)11-5;/h1-3H,(H2,9,10);1H |
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InChI Key |
DXXACNSRSDYMOR-UHFFFAOYSA-N |
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Canonical SMILES |
C1=CC2=C(C(=C1)Cl)N=C(S2)N.Br |
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Molecular Formula |
C7H6BrClN2S |
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DSSTOX Substance ID |
DTXSID40181529 |
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| Record name | Benzothiazole, 2-amino-4-chloro-, hydrobromide | |
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Molecular Weight |
265.56 g/mol |
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CAS RN |
27058-83-9 |
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| Record name | 2-Benzothiazolamine, 4-chloro-, hydrobromide (1:1) | |
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| Record name | Benzothiazole, 2-amino-4-chloro-, hydrobromide | |
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| Record name | Benzothiazole, 2-amino-4-chloro-, hydrobromide | |
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| Record name | 4-chlorobenzothiazol-2-amine monohydrobromide | |
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